Cas no 1694787-79-5 (2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol)

• Product Name: 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol
• CAS No: 1694787-79-5
• MF: C₅H₈BrN₃O
• MW: 206.040519714355
• CID: 5694068
• PubChem ID: 106463381
• Update Time: 2025-08-04

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1624069
• 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol
• 1694787-79-5
• 1H-1,2,3-Triazole-5-ethanol, 4-bromo-1-methyl-

• Inchi： 1S/C5H8BrN3O/c1-9-4(2-3-10)5(6)7-8-9/h10H,2-3H2,1H3
• InChI Key： SCFBROUZMCXNDS-UHFFFAOYSA-N
• SMILES： BrC1=C(CCO)N(C)N=N1

Computed Properties

• Exact Mass: 204.98507g/mol
• Monoisotopic Mass: 204.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol

Comprehensive Overview of 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS No. 1694787-79-5)

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS No. 1694787-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a bromine substituent at the 4-position and a hydroxyethyl side chain enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in developing antifungal agents, anticancer drugs, and bioconjugation tools. Researchers are particularly interested in 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol due to its potential role in click chemistry reactions, a technique popularized by Nobel laureate Barry Sharpless. The compound's CAS No. 1694787-79-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern synthetic chemistry. This method ensures high yield and selectivity, which are critical for industrial-scale production. Its molecular weight and solubility profile make it suitable for various formulations, including aqueous solutions and organic solvents, broadening its utility in laboratory settings.

From an environmental perspective, the compound's biodegradability and low toxicity are often highlighted in regulatory assessments. These properties align with the growing emphasis on green chemistry and sustainable practices in the chemical industry. Companies specializing in custom synthesis and contract research frequently list CAS No. 1694787-79-5 in their catalogs, catering to the needs of academic and industrial clients.

In the context of drug discovery, 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol serves as a precursor for bioactive molecules targeting enzymes and receptors. Its structural modularity allows for easy modification, enabling the development of high-throughput screening libraries. This adaptability is crucial for addressing emerging challenges in infectious diseases and metabolic disorders, topics that dominate current scientific discourse.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol, ensuring purity and consistency. These methods are essential for meeting the stringent quality standards required in pharmaceutical manufacturing and academic research. The compound's stability under ambient conditions further simplifies storage and handling.

As the scientific community continues to explore heterocyclic chemistry, 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol remains a focal point for innovation. Its integration into combinatorial chemistry workflows and peptide synthesis exemplifies its broad applicability. Future research may uncover novel uses in nanotechnology and biomaterials, further solidifying its importance in advanced scientific endeavors.